Cas no 2308476-73-3 (3-{(1S)-1-(3-chlorophenyl)ethylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-{(1S)-1-(3-chlorophenyl)ethylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2308476-73-3
• MF: C₂₇H₂₅ClN₂O₅
• MW: 492.950806379318
• CID: 6197912
• PubChem ID: 165547187
• Update Time: 2025-08-05

3-{(1S)-1-(3-chlorophenyl)ethylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(1S)-1-(3-chlorophenyl)ethylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 3-{[(1S)-1-(3-chlorophenyl)ethyl]carbamoyl}-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• 2308476-73-3
• EN300-1517993

• Inchi： 1S/C27H25ClN2O5/c1-16(17-7-6-8-18(28)13-17)29-26(33)24(14-25(31)32)30-27(34)35-15-23-21-11-4-2-9-19(21)20-10-3-5-12-22(20)23/h2-13,16,23-24H,14-15H2,1H3,(H,29,33)(H,30,34)(H,31,32)/t16-,24?/m0/s1
• InChI Key： VIZYLONZEOWLOG-FXIRQEPWSA-N
• SMILES： ClC1=CC=CC(=C1)[C@H](C)NC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 492.1451996g/mol
• Monoisotopic Mass: 492.1451996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 3-{(1S)-1-(3-chlorophenyl)ethylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

3-{(1S)-1-(3-chlorophenyl)ethylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

The compound with CAS No. 2308476-73-3, known as 3-{(1S)-1-(3-chlorophenyl)ethylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid, is a complex organic molecule with significant potential in the field of drug discovery and chemical synthesis. This compound is characterized by its intricate structure, which includes a chiral center, a fluorenylmethoxycarbonyl (Fmoc) group, and a chlorophenyl substituent. The presence of these functional groups makes it a valuable tool in peptide synthesis and medicinal chemistry.

The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in controlling the reactivity of amino groups during the synthesis process. This compound's structure allows for precise manipulation of peptide sequences, making it an essential component in the development of bioactive molecules. Recent studies have highlighted its utility in the synthesis of cyclic peptides, which are known for their stability and ability to bind to target proteins with high affinity.

One of the key features of this compound is its stereochemistry. The (1S) configuration at the chiral center ensures that the molecule has specific interactions with biological targets. Stereochemistry is critical in drug design, as it can significantly influence the molecule's pharmacokinetics and efficacy. Researchers have leveraged this property to design enantiomerically pure compounds that exhibit enhanced selectivity and reduced side effects.

Moreover, the presence of the 3-chlorophenyl group introduces additional electronic and steric effects into the molecule. These effects can modulate the molecule's interactions with biological systems, potentially enhancing its bioavailability or target binding affinity. Recent advancements in computational chemistry have enabled researchers to predict these interactions with greater accuracy, facilitating the design of more effective drug candidates.

In terms of applications, this compound has been extensively used in solid-phase peptide synthesis (SPPS). The Fmoc group's compatibility with SPPS conditions makes it ideal for constructing complex peptide sequences. Additionally, its stability under mild reaction conditions ensures that it can be incorporated into larger molecules without degradation.

Recent research has also explored the use of this compound in click chemistry and other modular synthetic strategies. These approaches allow for rapid assembly of complex molecules, reducing the time and cost associated with drug discovery. By integrating this compound into such strategies, researchers have been able to generate libraries of diverse peptides for high-throughput screening.

The development of efficient synthetic routes for this compound has been another area of active research. Traditional methods often involve multiple steps and harsh reaction conditions, which can limit scalability. However, recent innovations have introduced more sustainable and cost-effective methods, such as microwave-assisted synthesis and catalytic asymmetric synthesis.

In conclusion, 3-{(1S)-1-(3-chlorophenyl)ethylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid is a versatile compound with wide-ranging applications in chemical synthesis and drug discovery. Its unique structure and functional groups make it an invaluable tool for researchers aiming to develop novel therapeutic agents. As advancements in synthetic chemistry continue to unfold, this compound will undoubtedly play an even more significant role in shaping the future of medicinal chemistry.